| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X46005-1g |
DI-TERT-BUTYLCARBONATE |
34619-03-9 | 98% | 1g |
¥163.0 | 2024-07-16 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X46005-5g |
DI-TERT-BUTYLCARBONATE |
34619-03-9 | 98% | 5g |
¥743.0 | 2024-07-16 | |
| TRC | D493748-10mg |
Di-tert-butyl carbonate |
34619-03-9 | 10mg |
$87.00 | 2023-05-18 | ||
| TRC | D493748-50mg |
Di-tert-butyl carbonate |
34619-03-9 | 50mg |
$316.00 | 2023-05-18 | ||
| TRC | D493748-100mg |
Di-tert-butyl carbonate |
34619-03-9 | 100mg |
$523.00 | 2023-05-18 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XZ987-200mg |
Di-tert-butyl carbonate |
34619-03-9 | 98+% | 200mg |
158.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XZ987-50mg |
Di-tert-butyl carbonate |
34619-03-9 | 98+% | 50mg |
67.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XZ987-1g |
Di-tert-butyl carbonate |
34619-03-9 | 98+% | 1g |
538.0CNY | 2021-07-15 | |
| abcr | AB494820-250 mg |
Di-tert-butyl carbonate, 95%; . |
34619-03-9 | 95% | 250MG |
€96.50 | 2022-07-29 | |
| abcr | AB494820-1 g |
Di-tert-butyl carbonate, 95%; . |
34619-03-9 | 95% | 1g |
€150.50 | 2022-07-29 |
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Di-tert-butyl carbonate (CAS No. 34619-03-9), also known as DTBC, is a versatile organic compound widely used in the chemical and pharmaceutical industries. This carbonate ester is particularly valued for its role as a protecting group in organic synthesis, especially for alcohols and amines. With the increasing demand for green chemistry and sustainable synthesis, Di-tert-butyl carbonate has gained attention as a safer alternative to more reactive reagents like phosgene derivatives.
The molecular formula of DTBC is C9H18O3, and it typically appears as a colorless to pale yellow liquid with a mild, ester-like odor. Its boiling point ranges between 60-62°C at reduced pressure (10 mmHg), making it suitable for various low-temperature reactions. One of the key advantages of Di-tert-butyl carbonate is its stability under neutral conditions, which allows for selective deprotection when needed. This property makes it invaluable in multi-step synthesis of complex molecules, particularly in pharmaceutical intermediates production.
In recent years, the application of Di-tert-butyl carbonate has expanded significantly due to the growing pharmaceutical industry and increased research in peptide synthesis. Researchers frequently search for "DTBC protecting group efficiency" or "Di-tert-butyl carbonate vs Boc anhydride" when comparing protection strategies. The compound's ability to introduce the tert-butoxycarbonyl (Boc) group under mild conditions has made it a preferred choice for amino acid protection in solid-phase peptide synthesis (SPPS).
The synthesis of Di-tert-butyl carbonate typically involves the reaction of tert-butanol with phosgene alternatives such as diphenyl carbonate or dimethyl carbonate in the presence of catalysts. This aligns with current industry trends toward phosgene-free chemistry, addressing both safety concerns and environmental regulations. Manufacturers are increasingly optimizing processes to improve DTBC yield and purity, responding to market demands for high-quality Boc-protecting reagents.
From a commercial perspective, the global market for Di-tert-butyl carbonate has shown steady growth, driven by its applications in API manufacturing and fine chemicals production. Industry reports indicate particular demand growth in Asia-Pacific regions, where pharmaceutical outsourcing has expanded significantly. Quality specifications for DTBC typically require ≥98% purity, with strict controls on moisture content and acidic impurities that could affect its performance as a protecting agent.
Recent innovations have explored the use of Di-tert-butyl carbonate in flow chemistry applications, where its stability and reactivity profile offer advantages for continuous manufacturing processes. This development aligns with the pharmaceutical industry's shift toward continuous processing and quality by design (QbD) approaches. Researchers are also investigating its potential in bioconjugation chemistry, particularly for modifying biomolecules while maintaining their structural integrity.
Storage and handling of DTBC require standard organic chemical precautions, including protection from moisture and storage in tightly sealed containers under inert atmosphere. While not classified as highly hazardous, proper chemical safety measures should always be followed when working with Di-tert-butyl carbonate, including the use of appropriate personal protective equipment (PPE) and adequate ventilation.
Looking forward, the development of more efficient catalytic systems for Di-tert-butyl carbonate production remains an active area of research, with particular focus on heterogeneous catalysts that can be easily separated and reused. The compound's role in green chemistry applications continues to expand, particularly as industries seek alternatives to traditional, more hazardous reagents. As synthetic methodologies evolve, DTBC is likely to maintain its position as an important tool in modern organic synthesis.
For researchers and manufacturers seeking technical information, key parameters to evaluate Di-tert-butyl carbonate quality include assay purity (typically by GC), water content (Karl Fischer titration), and acid value. These specifications are particularly important for applications in asymmetric synthesis and chiral molecule production, where reagent quality directly impacts reaction outcomes and product purity.
In conclusion, Di-tert-butyl carbonate (CAS No. 34619-03-9) represents a valuable building block in modern synthetic chemistry, offering a combination of stability, selectivity, and safety that meets the evolving needs of pharmaceutical and fine chemical industries. Its continued relevance is assured by ongoing innovations in synthetic methodology and process chemistry, making it a compound of enduring importance in both academic and industrial settings.
